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Compound of Interest

Compound Name: Thioanisole-d3

Cat. No.: B15142115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thioanisole-d3, a deuterated analog of

thioanisole. While a specific CAS (Chemical Abstracts Service) number for Thioanisole-d3 is

not readily available in public databases, with some suppliers listing it as "N/A"[1], its non-

deuterated counterpart, Thioanisole, is identified by CAS number 100-68-5. This guide will

cover the physicochemical properties, synthesis, and applications of Thioanisole-d3, with a

focus on its utility in research and development.

Core Data Summary
Quantitative data for Thioanisole-d3 is limited. However, the properties of its non-deuterated

form, Thioanisole, provide a close approximation. The primary difference lies in the molecular

weight due to the presence of three deuterium atoms.
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Property Value (Thioanisole)
Value (Thioanisole-
d3)

Reference

CAS Number 100-68-5 Not Available [2][3]

Molecular Formula C₇H₈S C₇H₅D₃S [1]

Molecular Weight 124.20 g/mol 127.22 g/mol [1]

Appearance Colorless liquid Colorless liquid [4]

Density 1.0533 g/cm³ ~1.05 g/cm³ [4]

Melting Point -15 °C ~ -15 °C [4]

Boiling Point 193 °C ~ 193 °C [4]

Solubility

Soluble in organic

solvents, insoluble in

water

Soluble in organic

solvents, insoluble in

water

Experimental Protocols
Synthesis of Thioanisole-d3
A common method for the synthesis of Thioanisole involves the methylation of thiophenol. To

synthesize Thioanisole-d3, a deuterated methylating agent is used. The following protocol is

adapted from established methods for the synthesis of thioanisole.

Materials:

Thiophenol

Sodium hydroxide (NaOH)

Deuterated methyl iodide (CD₃I)

Ethanol

Water
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Ethyl acetate

Magnesium sulfate (MgSO₄)

Procedure:

Dissolve sodium hydroxide (1.1 equivalents) in ethanol in a round-bottom flask.

To this solution, add thiophenol (1.0 equivalent) and stir for 5 minutes.

Add deuterated methyl iodide (1.1 equivalents) dropwise to the reaction mixture.

Allow the reaction to stir at room temperature for 5 hours.

Quench the reaction by adding water.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Concentrate the solution under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel.

Application as an Internal Standard in Mass
Spectrometry
Deuterated compounds like Thioanisole-d3 are frequently used as internal standards in

quantitative mass spectrometry assays due to their similar chemical and physical properties to

the analyte of interest, but with a distinct mass.

Objective: To quantify the concentration of Thioanisole in a sample using Thioanisole-d3 as an

internal standard.

Methodology:

Preparation of Calibration Standards: Prepare a series of calibration standards containing

known concentrations of Thioanisole and a fixed concentration of Thioanisole-d3.
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Sample Preparation: To the unknown sample, add the same fixed concentration of

Thioanisole-d3.

LC-MS/MS Analysis: Analyze the calibration standards and the unknown sample using a

liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Chromatography: Use a suitable C18 column to separate Thioanisole and Thioanisole-
d3.

Mass Spectrometry: Monitor the specific mass-to-charge ratio (m/z) transitions for both

Thioanisole and Thioanisole-d3.

Data Analysis:

For each calibration standard, calculate the ratio of the peak area of Thioanisole to the

peak area of Thioanisole-d3.

Construct a calibration curve by plotting the peak area ratio against the concentration of

Thioanisole.

Calculate the peak area ratio for the unknown sample and use the calibration curve to

determine the concentration of Thioanisole in the sample.

Visualizations

Sample Preparation

LC-MS/MS Analysis Data Processing

Unknown Sample
(containing Thioanisole) Spiked Sample

Thioanisole-d3
(Known Concentration)

Liquid Chromatography
(Separation)

Mass Spectrometry
(Detection) Peak Area Integration Calculate Peak Area Ratio

(Thioanisole / Thioanisole-d3)
Quantification

(using Calibration Curve)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body
https://www.benchchem.com/product/b15142115?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for quantitative analysis of Thioanisole using Thioanisole-d3 as an internal

standard.

This guide provides a foundational understanding of Thioanisole-d3 for its application in

scientific research and drug development. While data on the deuterated form is not as

extensive as for its non-deuterated counterpart, the information presented here offers a strong

basis for its synthesis and use in quantitative analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. rsc.org [rsc.org]

2. Thioanisole | C7H8S | CID 7520 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Thioanisole: Chemical Properties, Applications and Photodissociation_Chemicalbook
[chemicalbook.com]

4. Thioanisole-d3 | Axios Research [axios-research.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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